Methyl 2-[4-(bromomethyl)-2,5-difluoro-phenyl]propionate

• Molecular Formula: C11H11BrF2O2
• Molecular Weight: 293.10 g/mol
• IUPAC Name: methyl 2-[4-(bromomethyl)-2,5-difluorophenyl]propanoate
• InChI: InChI=1S/C11H11BrF2O2/c1-6(11(15)16-2)8-4-9(13)7(5-12)3-10(8)14/h3-4,6H,5H2,1-2H3
• InChI Key: SOAKEIAFJPGLOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C(=C1)F)CBr)F)C(=O)OC

Description

Methyl 2-[4-(bromomethyl)-2,5-difluoro-phenyl]propionate is a useful research compound. Its molecular formula is C11H11BrF2O2 and its molecular weight is 293.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of compound (31a) (3.3 g, 15.4 mmol) in carbon tetrachloride (100 mL) was treated with N-bromosuccinimide (NBS) (3.3 g, 18.5 mmol) in the presence of a catalytic amount of azo(bis)isobutyronitrile (AIBN) (0.05 g, 0.02 mmol). The obtained crude product was subjected to silica gel column chromatography and elution with an n-hexane/ethyl acetate (4:1) solution to give 4.8 g (90%) of compound (32a) as clear red oil.